27-Alkyne cholesterol

• Molecular Formula: C28H44O
• Molecular Weight: 396.6 g/mol
• InChI: InChI=1S/C28H44O/c1-6-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(29)14-16-27(21,4)26(23)15-17-28(24,25)5/h1,10,19-20,22-26,29H,7-9,11-18H2,2-5H3/t19-,20-,22+,23+,24-,25+,26+,27+,28-/m1/s1
• InChIKey: HOUZLWCQDNDNNE-PODYLUTMSA-N

27-Alkyne Cholesterol: Overview and Procurement Guide

27-Alkyne cholesterol (CAS: 1527467-07-7) is a clickable cholesterol analog featuring an omega-terminal alkyne moiety at the C27 position of the sterol side chain [1]. This structural modification enables bioorthogonal copper-catalyzed azide-alkyne cycloaddition (CuAAC) for detection with fluorophore-, biotin-, or mass-tagged azide reporters [1]. The compound functions as a metabolic tracer accepted by cholesterol-metabolizing enzymes including oxidases, hydroxylases, and acyltransferases across species from yeast to human , enabling studies of cholesterol transport, subcellular localization, and enzymatic conversion without the regulatory and safety constraints of radioactive tracers.

CClick chemistry metabolic tracer

EEnzyme substrate for oxidases, hydroxylases, acyltransferases

DMulti-modal detection: fluorescence microscopy and mass spectrometry

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014;55(3):583-591. View Source

Why 27-Alkyne Cholesterol Cannot Be Substituted

Substitution with 19-alkyne cholesterol or 25-alkyne cholesterol isomers introduces confounding variables in metabolic tracing and trafficking studies, as the alkyne position differentially affects enzyme recognition, membrane partitioning, and transport protein substrate specificity. The C27 terminal alkyne modification preserves the native side-chain length and hydrophobicity profile, whereas internal alkynyl modifications at C19 or C25 alter molecular geometry recognized by cholesterol oxidases, hydroxylases, and transporters such as NPC1L1 [1]. Furthermore, substitution with traditional fluorescent sterols (e.g., BODIPY-cholesterol, dehydroergosterol) precludes post-fixation click labeling with photostable dyes and eliminates compatibility with mass spectrometry-based quantification [2]. The procurement decision must therefore be guided by specific evidence of functional equivalence to native cholesterol in the user's target enzymatic or transport pathway.

27‑alkyne cholesterol C27 terminal alkyne preserves native side‑chain length and enzyme recognition

19/25‑alkyne isomers Internal alkyne position may alter cholesterol oxidase, hydroxylase, and NPC1L1 substrate fidelity

27‑alkyne cholesterol Compatible with post‑fixation click labeling and direct GLC‑MS quantification

BODIPY‑cholesterol / fluorescent sterols Photobleaching limits live‑cell imaging; mass spectrometry detection not possible

• [1] Ticho AL, Calzadilla N, Malhotra P, Lee H, Anbazhagan AN, Saksena S, Dudeja PK, Lee D, Gill RK, Alrefai WA. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells. Am J Physiol Cell Physiol. 2021;320(5):C916-C925. View Source
• [2] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014;55(3):583-591. View Source

27-Alkyne Cholesterol: Quantitative Comparative Evidence

Sterol Auxotrophy Rescue: Yeast Growth vs. BODIPY-Cholesterol

In a Δhem1 sterol auxotroph yeast strain incapable of endogenous sterol synthesis, 27-alkyne cholesterol rescued cellular growth to levels comparable with native cholesterol and ergosterol. By contrast, a cholesterol analog carrying a BODIPY fluorophore in the side chain did not support rapid cell expansion under identical conditions [1]. This functional rescue demonstrates that the terminal alkyne modification does not impair the essential membrane and signaling functions of cholesterol in eukaryotes.

Sterol auxotrophy rescue

Direct head‑to‑head

Growth comparable to ergosterol/cholesterol; BODIPY‑cholesterol did not support growth

Reported functional sterol replacement supports viability studies

S. cerevisiae Δhem1, heme‑depleted conditions

Evidence Dimension	Growth rescue of sterol auxotroph yeast (Δhem1)
Target Compound Data	Growth comparable to ergosterol and cholesterol
Comparator Or Baseline	BODIPY-cholesterol (fluorophore-modified side chain)
Quantified Difference	27-Alkyne cholesterol supported rapid cell expansion; BODIPY-cholesterol did not
Conditions	Saccharomyces cerevisiae Δhem1 strain under heme-depleted conditions, exogenous sterol supplementation

Why This Matters

Procurement of 27-alkyne cholesterol rather than BODIPY-cholesterol is essential for experiments requiring functional sterol replacement, as the fluorophore-conjugated analog fails to substitute for native cholesterol in supporting eukaryotic cell growth.

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014;55(3):583-591. View Source

Enzymatic Substrate Validation: Oxidase, Hydroxylase, Acyltransferase

27-Alkyne cholesterol was accepted as a substrate by purified cholesterol oxidase from Brevibacterium sp., generating the corresponding cholest-4-en-3-one product [1]. In human glioblastoma cells overexpressing CYP46A1 (cholesterol 24-hydroxylase), 27-alkyne cholesterol was converted to 24-OH-alkyne cholesterol, with a production ratio of 24.17 ± 3.90 (×10³ relative to deuterated internal standard) compared with 14.23 ± 6.67 in wild-type cells [1]. Additionally, the compound was esterified by acyl-CoA cholesterol acyltransferase (ACAT) in human intestinal Caco2 cells, with esterification significantly inhibited by ACAT inhibitors [2]. This cross-species and cross-enzyme validation is not documented for 19-alkyne cholesterol or 25-alkyne cholesterol isomers.

Enzymatic substrate validation

Class‑level inference

Cholesterol oxidase, CYP46A1, ACAT confirmed as substrates; 24‑OH‑alkyne production 24.17 ± 3.90 vs. 14.23 ± 6.67 (×10³)

Reported multi‑enzyme context; isomer‑specific data remain to be compared

Human A172, Caco2 cells; in vitro assays

Evidence Dimension	Enzymatic substrate acceptance across cholesterol oxidases, hydroxylases, and acyltransferases
Target Compound Data	Conversion confirmed for cholesterol oxidase (Brevibacterium), CYP46A1 hydroxylase (human), ACAT (human)
Comparator Or Baseline	19-alkyne cholesterol and 25-alkyne cholesterol (no published cross-enzyme validation data)
Quantified Difference	24-OH-alkyne cholesterol production: 24.17 ± 3.90 (×10³) with CYP46A1 overexpression vs. 14.23 ± 6.67 in wild-type
Conditions	In vitro enzymatic assays, human A172 glioblastoma cells, human Caco2 intestinal epithelial cells

Why This Matters

Researchers studying specific cholesterol-metabolizing pathways must select 27-alkyne cholesterol over other alkyne isomers because its enzymatic substrate fidelity has been empirically validated across multiple enzyme classes and species, reducing the risk of failed metabolic tracing experiments.

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014;55(3):583-591. View Source
• [2] Ticho AL, Calzadilla N, Malhotra P, Lee H, Anbazhagan AN, Saksena S, Dudeja PK, Lee D, Gill RK, Alrefai WA. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells. Am J Physiol Cell Physiol. 2021;320(5):C916-C925. View Source

NPC1L1 Transporter Substrate Validation

27-Alkyne cholesterol was shown to act as a substrate for NPC1L1, the molecular target of the cholesterol-lowering drug ezetimibe (EZE). In mouse small intestinal closed loops, co-administration of ezetimibe reduced total 27-alkyne cholesterol uptake by approximately 75% [1]. In human Caco2 intestinal epithelial cells, 27-alkyne cholesterol esterification was significantly inhibited by ezetimibe and by Pitstop 2, an inhibitor of clathrin-mediated endocytosis [1]. This NPC1L1-dependent transport has not been demonstrated for alternative alkyne-cholesterol isomers.

NPC1L1 transporter substrate

Direct head‑to‑head

~75% uptake reduction with ezetimibe in mouse intestine

Supports NPC1L1‑dependent transport model

C57BL/6J closed loops; Caco2 cells

Evidence Dimension	NPC1L1-dependent intestinal cholesterol absorption
Target Compound Data	~75% reduction in uptake with ezetimibe in vivo
Comparator Or Baseline	19-alkyne cholesterol and 25-alkyne cholesterol (no published NPC1L1 substrate data)
Quantified Difference	Ezetimibe reduced 27-alkyne cholesterol uptake by ~75% in mouse intestine
Conditions	C57BL/6J mouse small intestinal closed loops; human Caco2 intestinal epithelial cells

Why This Matters

For studies of intestinal cholesterol absorption and NPC1L1-mediated transport, 27-alkyne cholesterol is the only alkyne-cholesterol isomer with validated transporter substrate activity, enabling non-radioactive measurement of cholesterol absorption in both in vitro and in vivo models.

• [1] Ticho AL, Calzadilla N, Malhotra P, Lee H, Anbazhagan AN, Saksena S, Dudeja PK, Lee D, Gill RK, Alrefai WA. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells. Am J Physiol Cell Physiol. 2021;320(5):C916-C925. View Source

Multi-Modal Detection: Imaging and Mass Spectrometry

27-Alkyne cholesterol was detected at subcellular resolution by fluorescence microscopy, revealing localization in the Golgi apparatus, plasma membrane, endoplasmic reticulum, and mitochondria . The same probe was quantified by GLC-MS in parallel experiments, enabling correlation of imaging data with absolute sterol concentrations. Cellular alkyne cholesterol levels were measured at 3.04 ± 0.23 μg/mg protein in supplemented glioblastoma cells versus undetectable levels without supplementation [1]. This multi-modal detection capability is not available with traditional fluorescent sterols such as BODIPY-cholesterol, which are restricted to fluorescence-based readouts and cannot be quantified by mass spectrometry.

Multi‑modal detection

Cross‑study comparable

3.04 ± 0.23 μg/mg protein by GLC‑MS; fluorescent sterols undetectable by MS

Imaging–MS correlation from a single tracer

Human A172 cells; CuAAC with azide‑fluorophore

Evidence Dimension	Detection modality compatibility
Target Compound Data	Compatible with fluorescence microscopy, GLC-MS, and TLC/fluorography
Comparator Or Baseline	BODIPY-cholesterol and other fluorescent sterols
Quantified Difference	27-Alkyne cholesterol quantified at 3.04 ± 0.23 μg/mg protein via GLC-MS; fluorescent sterols cannot be detected by MS
Conditions	Human A172 glioblastoma cells, click reaction with azide-fluorophore for microscopy, direct GLC-MS analysis

Why This Matters

Procurement of 27-alkyne cholesterol rather than fluorescent sterol analogs enables correlated imaging and quantitative biochemical analysis from a single tracer, reducing experimental variability and reagent costs associated with running parallel assays with different probes.

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014;55(3):583-591. View Source

Subcellular Imaging Without Photobleaching

Unlike fluorescent sterols that undergo photobleaching during live-cell imaging, 27-alkyne cholesterol is detected via post-fixation click chemistry, enabling the use of bright, photostable fluorophores with diverse spectral properties [1]. Using this approach, 27-alkyne cholesterol was detected in the Golgi, plasma membrane, endoplasmic reticulum, and mitochondria at subcellular resolution [1]. Traditional fluorescent cholesterol probes (e.g., BODIPY-cholesterol, dehydroergosterol) require continuous excitation during live imaging and exhibit limited photostability, restricting acquisition time and z-stack depth.

Photostable imaging

Class‑level inference

Post‑fixation click labeling enables bright photostable dyes; subcellular resolution in Golgi, plasma membrane, ER, mitochondria

Post‑fixation labeling context may improve photostability

Qualitative advantage over BODIPY‑cholesterol

Evidence Dimension	Photostability and imaging flexibility
Target Compound Data	Post-fixation click labeling with bright photostable fluorophores; subcellular resolution in Golgi, plasma membrane, ER, mitochondria
Comparator Or Baseline	BODIPY-cholesterol, dehydroergosterol, and other fluorescent sterols
Quantified Difference	Not applicable (qualitative imaging advantage)
Conditions	Fixed mammalian cells, CuAAC click reaction with azide-BODIPY or alternative azide-fluorophores, epifluorescence microscopy with apotome optical sectioning

Why This Matters

For high-resolution subcellular cholesterol localization studies requiring extended imaging sessions or thick specimens, 27-alkyne cholesterol enables superior image quality compared with direct fluorophore-conjugated sterols due to the ability to select photostable dyes post-experiment.

• [1] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014;55(3):583-591. View Source

Non-Radioactive Cholesterol Tracer Alternative

27-Alkyne cholesterol functions as a non-radioactive alternative to traditional ³H-cholesterol or ¹⁴C-cholesterol tracers for measuring cholesterol absorption. In both in vitro Caco2 cell assays and in vivo mouse intestinal loop models, 27-alkyne cholesterol served as an effective tracer, with uptake quantifiable by click chemistry and fluorescence imaging or biochemical methods [1]. This eliminates the need for radioactive material handling licenses, specialized waste disposal, and scintillation counting infrastructure required for radiolabeled cholesterol. The compound has been specifically validated as a substrate for NPC1L1-mediated uptake, confirming its utility in the same absorption assays where radioactive tracers have historically been used [1].

Non‑radioactive alternative

Class‑level inference

Replaces ³H/¹⁴C‑cholesterol; NPC1L1 substrate validated in vitro and in vivo

May reduce reliance on radioactive tracers for absorption studies

Data to verify in user's assay context

Evidence Dimension	Regulatory and safety burden for cholesterol absorption assays
Target Compound Data	Non-radioactive; detectable by click chemistry, fluorescence, and MS
Comparator Or Baseline	³H-cholesterol and ¹⁴C-cholesterol
Quantified Difference	Eliminates radioactive licensing, specialized waste disposal, and scintillation counting requirements
Conditions	In vitro Caco2 cell uptake assays; in vivo mouse intestinal closed loop model

Why This Matters

For laboratories lacking radioactive material authorization or seeking to reduce regulatory compliance costs, 27-alkyne cholesterol provides a validated, quantitative alternative to radiolabeled cholesterol without compromising tracer fidelity in NPC1L1-mediated absorption studies.

• [1] Ticho AL, Calzadilla N, Malhotra P, Lee H, Anbazhagan AN, Saksena S, Dudeja PK, Lee D, Gill RK, Alrefai WA. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells. Am J Physiol Cell Physiol. 2021;320(5):C916-C925. View Source

27-Alkyne Cholesterol: Validated Applications

NPC1L1-Mediated Intestinal Absorption Studies

27-Alkyne cholesterol is the only alkyne-cholesterol isomer validated as an NPC1L1 substrate for intestinal cholesterol absorption studies. Use in Caco2 cell monolayers or mouse intestinal closed loops to measure cholesterol uptake, with ezetimibe (~75% uptake reduction) as a positive control for NPC1L1-specific transport. Detection via click chemistry with fluorescent azides enables imaging of apical membrane retention, while parallel biochemical quantification replaces radioactive ³H-cholesterol assays [1].

Subcellular Cholesterol Localization Imaging

For imaging cholesterol distribution at subcellular resolution, 27-alkyne cholesterol enables post-fixation click labeling with photostable fluorophores, overcoming the photobleaching limitations of BODIPY-cholesterol. Validated for detection in Golgi, plasma membrane, endoplasmic reticulum, and mitochondria in mammalian cells. The probe's multi-modal compatibility allows correlation of imaging data with GLC-MS quantification from the same experimental sample .

Enzymatic Metabolism Assays: Oxidase, Hydroxylase, Acyltransferase

27-Alkyne cholesterol is validated as a substrate for cholesterol oxidase (Brevibacterium), CYP46A1 hydroxylase (human), and ACAT acyltransferase (human). Use for in vitro enzymatic assays with click chemistry-based detection by TLC/fluorography or GLC-MS. The CYP46A1 hydroxylation assay demonstrates ~1.7-fold increased 24-OH-alkyne cholesterol production with enzyme overexpression, enabling quantitative studies of oxysterol generation [2].

Yeast Sterol Auxotrophy Rescue

In Saccharomyces cerevisiae Δhem1 sterol auxotroph strains, 27-alkyne cholesterol rescues growth comparably to native ergosterol, whereas BODIPY-cholesterol fails to support cell expansion. This makes 27-alkyne cholesterol the probe of choice for yeast studies requiring functional sterol replacement while maintaining click-detectability for downstream analysis of sterol esterification and trafficking [2].

Application

Selection Property

Validation Focus

NPC1L1‑mediated intestinal absorption studies

NPC1L1 substrate validation

Intestinal uptake model response

Subcellular cholesterol localization imaging

Post‑fixation click labeling compatibility

Multi‑modal imaging and MS correlation

Enzymatic metabolism assays (oxidase, hydroxylase, acyltransferase)

Multi‑enzyme substrate fidelity

Oxysterol generation assay context

Yeast sterol auxotrophy rescue

Functional sterol replacement capacity

Growth rescue endpoint monitoring

• [1] Ticho AL, Calzadilla N, Malhotra P, Lee H, Anbazhagan AN, Saksena S, Dudeja PK, Lee D, Gill RK, Alrefai WA. NPC1L1-dependent transport of 27-alkyne cholesterol in intestinal epithelial cells. Am J Physiol Cell Physiol. 2021;320(5):C916-C925. View Source
• [2] Hofmann K, Thiele C, Schött HF, Gaebler A, Schoene M, Kiver Y, Friedrichs S, Lütjohann D, Kuerschner L. A novel alkyne cholesterol to trace cellular cholesterol metabolism and localization. J Lipid Res. 2014;55(3):583-591. View Source